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Compound of Interest

Compound Name: Thallium(1+) undecanoate

Cat. No.: B15341597 Get Quote

Thallium(1+) Undecanoate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on Thallium(1+)
undecanoate, including its chemical identifiers and a discussion of the broader toxicological

context of thallium compounds. While specific experimental protocols and signaling pathways

for Thallium(1+) undecanoate are not readily available in the current scientific literature, this

document aims to provide a foundational understanding for professionals in the field.

Chemical and Physical Data
A clear identification of a chemical compound is critical for research and development. The

following table summarizes the key identifiers for Thallium(1+) undecanoate.

Property Value

CAS Number 34244-93-4

Molecular Formula C₁₁H₂₁O₂Tl

Molecular Weight 389.6665 g/mol

Toxicological Profile of Thallium Compounds
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Due to a lack of specific data on Thallium(1+) undecanoate, the toxicological information

presented here is based on the well-documented effects of other thallium salts, such as

thallium sulfate and thallium acetate. Thallium and its compounds are known to be highly toxic.

The primary mechanism of thallium toxicity stems from the similarity of the thallous ion (Tl⁺) to

the potassium ion (K⁺) in terms of ionic radius and electrical charge. This resemblance allows

thallium to interfere with essential potassium-dependent biological processes.[1] Thallium has a

high affinity for sodium/potassium-ATPase, disrupting cellular ion homeostasis.[2] Furthermore,

thallium readily reacts with sulfhydryl groups in proteins, leading to the inhibition of various

enzymes.[1][2]

The toxic effects of thallium are multi-systemic, affecting the nervous, gastrointestinal, and

dermal systems.[3] Common symptoms of thallium poisoning include peripheral neuropathy,

abdominal pain, and alopecia (hair loss).[1][2]

Potential Signaling Pathway Disruption by Thallium
While no specific signaling pathways have been elucidated for Thallium(1+) undecanoate, the

known mechanisms of thallium toxicity suggest interference with fundamental cellular signaling.

The disruption of potassium channels and Na⁺/K⁺-ATPase by the Tl⁺ ion would have

widespread consequences on cellular function, including nerve impulse transmission and

maintenance of cell membrane potential. The inhibition of enzymes through interaction with

sulfhydryl groups could affect numerous metabolic and signaling cascades.

Below is a generalized diagram illustrating the potential cellular targets of thallium, based on its

known toxicological mechanisms.
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Caption: Potential cellular mechanisms of thallium toxicity.

Experimental Considerations
Given the extreme toxicity of thallium compounds, any experimental work with Thallium(1+)
undecanoate must be conducted with stringent safety protocols in place. This includes the use

of appropriate personal protective equipment (PPE), handling within a certified fume hood, and

proper waste disposal procedures.

Due to the lack of specific experimental protocols in the literature for Thallium(1+)
undecanoate, researchers would need to develop and validate their own methods based on

the properties of the compound and the intended application.

Conclusion
Thallium(1+) undecanoate is a defined chemical entity with a known CAS number and

molecular weight. However, there is a significant lack of publicly available data regarding its

specific biological activity, experimental uses, and signaling pathways. The information

available on other thallium compounds highlights a high degree of toxicity, which should be a

primary consideration for any research or development activities. Professionals seeking to work

with this compound should proceed with extreme caution and may need to conduct

foundational research to characterize its properties and biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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